4-(1,2-benzisothiazol-3-yl)-N-(4-methylphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(1,2-benzothiazol-3-yl)-N-(4-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H20N4OS/c1-14-6-8-15(9-7-14)20-19(24)23-12-10-22(11-13-23)18-16-4-2-3-5-17(16)25-21-18/h2-9H,10-13H2,1H3,(H,20,24)
• InChI Key: OXMOIHHAHYPEOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=NSC4=CC=CC=C43
• Molecular Formula: C19H20N4OS
• Molecular Weight: 352.5 g/mol

Description

4-(1,2-benzisothiazol-3-yl)-N-(4-methylphenyl)-1-piperazinecarboxamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as BITP and has been found to have a variety of interesting properties that make it a promising candidate for further study. In

Scientific Research Applications

BITP has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. BITP has been found to have a high affinity for certain receptors in the brain, which could make it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of BITP is not fully understood, but it is believed to involve the modulation of certain neurotransmitters in the brain. BITP has been found to bind to several different receptors, including dopamine and serotonin receptors, which could explain its potential therapeutic effects.
Biochemical and Physiological Effects:
BITP has been found to have a variety of biochemical and physiological effects. In animal studies, BITP has been shown to improve motor function and reduce the symptoms of Parkinson's disease. It has also been found to have anxiolytic and antidepressant effects, which could make it a promising candidate for the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

BITP has several advantages for use in lab experiments. It has a high affinity for certain receptors, which makes it a useful tool for studying the function of these receptors. However, BITP also has some limitations. It is relatively expensive to synthesize, which could limit its use in large-scale experiments. Additionally, its mechanism of action is not fully understood, which could make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on BITP. One area of interest is in the development of new drugs for the treatment of neurological disorders. BITP has shown promise in animal studies, and further research could lead to the development of new drugs that are more effective and have fewer side effects. Additionally, more research is needed to fully understand the mechanism of action of BITP and its potential therapeutic effects. Finally, new synthesis methods for BITP could be developed to improve its yield and purity, which could make it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of BITP involves several steps, including the reaction of 4-methylphenylpiperazine with 2-chlorobenzothiazole, followed by the addition of diethylamine and acetic anhydride. The resulting compound is then purified through recrystallization to obtain the final product. The synthesis of BITP has been studied extensively, and several modifications to the process have been proposed to improve its yield and purity.